Cas no 2565792-40-5 ((R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide)

• Product Name: (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide
• CAS No: 2565792-40-5
• MF: C₂₅H₃₈NOPS
• MW: 431.61408662796
• MDL: MFCD32697226
• CID: 5084111
• PubChem ID: 155293985
• Update Time: 2025-11-02

(R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide
• (R)-N-[(S)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide
• SY287262
• SY287263
• (R)-N-[(R)-[2-(di-tert-butylphosphanyl)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide
• E81923
• (R)-N-((R)-(2-(Di-tert-butylphosphino)phenyl)(phenyl)methyl)-2-methylpropane-2-sulfinamide
• MFCD32697226
• [S(R)]-N-[(1R)-1-[2-(Di-tert-butylphosphanyl)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
• (R)-N-[(R)-(2-ditert-butylphosphanylphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
• [S(R)]-N-[(1R)-1-[2-(di-t-butylphosphanyl)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%
• 2565792-40-5

• MDL： MFCD32697226
• Inchi： 1S/C25H38NOPS/c1-23(2,3)28(24(4,5)6)21-18-14-13-17-20(21)22(19-15-11-10-12-16-19)26-29(27)25(7,8)9/h10-18,22,26H,1-9H3
• InChI Key： NOTCXERCVBXXDA-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(NC(C1C=CC=CC=1)C1C=CC=CC=1P(C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 431.24117301g/mol
• Monoisotopic Mass: 431.24117301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 48.3

Additional information on (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide

Comprehensive Overview of (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide (CAS No. 2565792-40-5)

In the realm of asymmetric synthesis and chiral ligand development, (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide (CAS No. 2565792-40-5) stands out as a highly specialized compound. This chiral sulfinamide-phosphine hybrid ligand has garnered significant attention due to its unique structural features and applications in transition-metal-catalyzed reactions. Researchers and pharmaceutical chemists frequently search for efficient chiral auxiliaries and ligands for asymmetric hydrogenation, making this compound a subject of growing interest.

The molecular architecture of CAS 2565792-40-5 combines a di-tert-butylphosphino group with a sterically hindered sulfinamide moiety, enabling exceptional enantioselectivity in catalytic processes. Recent studies highlight its utility in C-C bond-forming reactions and enantioselective reductions, aligning with the industry's demand for green chemistry solutions and atom-efficient methodologies. As sustainability becomes a focal point, this compound's role in reducing waste and improving yield efficiency positions it as a valuable tool for modern synthetic chemists.

One of the most searched topics in organometallic chemistry revolves around ligand design principles and chiral induction mechanisms. The (R)-configured sulfinamide in this compound provides a rigid framework that enhances stereocontrol, a feature often queried in academic forums and AI-driven literature searches. Its tert-butyl groups offer steric shielding, a design strategy frequently explored in high-performance catalyst development.

From a synthetic perspective, 2565792-40-5 is pivotal for constructing pharmaceutical intermediates with high optical purity. Its compatibility with palladium, rhodium, and iridium catalysts makes it versatile for diverse reaction conditions. Users often inquire about scale-up protocols and ligand recovery techniques, reflecting industrial needs for cost-effective chiral technologies. The compound's stability under aerobic conditions further addresses common concerns about air-sensitive phosphine ligands.

Emerging trends in computational chemistry have also spotlighted CAS 2565792-40-5, with researchers employing DFT calculations to predict its coordination behavior. Such studies align with the rise of AI-assisted molecular modeling, a hot topic in cheminformatics. The compound's electron-rich phosphine center and hydrogen-bonding capacity are frequently analyzed to optimize catalytic systems, bridging experimental and theoretical chemistry.

In conclusion, (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide exemplifies innovation in asymmetric catalysis. Its multifaceted applications—from fine chemical synthesis to material science—cater to evolving scientific demands. By addressing frequently searched concepts like enantioselectivity enhancement and ligand recyclability, this overview underscores the compound's relevance in contemporary research landscapes.